Cas no 103827-27-6 (4-Pyrimidinol,2-(diethylamino)-6-methyl-, 4-(dihydrogen phosphorothioate))

• Product Name: 4-Pyrimidinol,2-(diethylamino)-6-methyl-, 4-(dihydrogen phosphorothioate)
• CAS No: 103827-27-6
• MF: C₉H₁₆N₃O₃PS
• MW: 277.280401229858
• CID: 209864
• PubChem ID: 190609
• Update Time: 2025-04-19

4-Pyrimidinol,2-(diethylamino)-6-methyl-, 4-(dihydrogen phosphorothioate) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol,2-(diethylamino)-6-methyl-, 4-(dihydrogen phosphorothioate)
• 4-dihydroxyphosphinothioyloxy-N,N-diethyl-6-methylpyrimidin-2-amine
• 4-Pyrimidinol,2-(diethylamino)-6-methyl-, dihydrogen phosphorothioate (ester) (9CI)
• Pirimiphos
• Pyrimifos
• DTXSID40146072
• Q27281795
• SCHEMBL8976690
• 4-Pyrimidinol, 2-(diethylamino)-6-methyl-, dihydrogen phosphorothioate (ester)
• K0WH9YHJ37
• UNII-K0WH9YHJ37
• 4-PYRIMIDINOL, 2-(DIETHYLAMINO)-6-METHYL-, 4-(DIHYDROGEN PHOSPHOROTHIOATE)
• 103827-27-6
• SCHEMBL1901390

• Inchi： 1S/C9H16N3O3PS/c1-4-12(5-2)9-10-7(3)6-8(11-9)15-16(13,14)17/h6H,4-5H2,1-3H3,(H2,13,14,17)
• InChI Key： BQMRHYBXRAYYQS-UHFFFAOYSA-N
• SMILES： S=P(O)(O)OC1C=C(C)N=C(N=1)N(CC)CC

Computed Properties

• Exact Mass: 277.06518
• Monoisotopic Mass: 277.064999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.402
• Boiling Point: 467.6°Cat760mmHg
• Flash Point: 236.6°C
• Refractive Index: 1.627
• PSA: 78.71
• LogP: 1.86970